Cas no 1343613-90-0 (5-fluoro-2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole)
5-Fluoro-2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole is a heterocyclic compound featuring a benzodiazole core substituted with a fluorine atom at the 5-position and a pyrrolidin-3-yl group at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The fluorine substitution enhances metabolic stability and binding affinity, while the pyrrolidine moiety offers versatility for further functionalization. Its rigid benzodiazole scaffold is conducive to interactions with biological targets, particularly in the development of kinase inhibitors and CNS-active compounds. The compound's well-defined synthetic route and high purity make it suitable for research applications requiring precise molecular modifications.
1343613-90-0 structure
Product Name:5-fluoro-2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole
CAS No:1343613-90-0
MF:C11H12FN3
MW:205.231485366821
CID:6185527
PubChem ID:63030954
Update Time:2026-03-11
5-fluoro-2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-fluoro-2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole
- AKOS012330121
- 1343613-90-0
- 5-Fluoro-2-(pyrrolidin-3-yl)-1h-benzo[d]imidazole
- CS-0304742
- EN300-183019
-
- Inchi: 1S/C11H12FN3/c12-8-1-2-9-10(5-8)15-11(14-9)7-3-4-13-6-7/h1-2,5,7,13H,3-4,6H2,(H,14,15)
- InChI Key: MJEUQEMUPPAFOT-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)NC(C1CNCC1)=N2
Computed Properties
- Exact Mass: 205.10152556g/mol
- Monoisotopic Mass: 205.10152556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 40.7Ų
5-fluoro-2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-183019-0.05g |
5-fluoro-2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole |
1343613-90-0 | 0.05g |
$218.0 | 2023-09-19 | ||
| Enamine | EN300-183019-0.1g |
5-fluoro-2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole |
1343613-90-0 | 0.1g |
$326.0 | 2023-09-19 | ||
| Enamine | EN300-183019-0.25g |
5-fluoro-2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole |
1343613-90-0 | 0.25g |
$466.0 | 2023-09-19 | ||
| Enamine | EN300-183019-0.5g |
5-fluoro-2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole |
1343613-90-0 | 0.5g |
$735.0 | 2023-09-19 | ||
| Enamine | EN300-183019-1.0g |
5-fluoro-2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole |
1343613-90-0 | 1g |
$943.0 | 2023-05-26 | ||
| Enamine | EN300-183019-2.5g |
5-fluoro-2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole |
1343613-90-0 | 2.5g |
$1848.0 | 2023-09-19 | ||
| Enamine | EN300-183019-5.0g |
5-fluoro-2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole |
1343613-90-0 | 5g |
$2732.0 | 2023-05-26 | ||
| Enamine | EN300-183019-10.0g |
5-fluoro-2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole |
1343613-90-0 | 10g |
$4052.0 | 2023-05-26 | ||
| Enamine | EN300-183019-1g |
5-fluoro-2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole |
1343613-90-0 | 1g |
$943.0 | 2023-09-19 | ||
| Enamine | EN300-183019-5g |
5-fluoro-2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole |
1343613-90-0 | 5g |
$2732.0 | 2023-09-19 |
5-fluoro-2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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